Cas no 164991-86-0 (Orcinol gentiobioside)

• Product Name: Orcinol gentiobioside
• CAS No: 164991-86-0
• MF: C₁₉H₂₈O₁₂
• MW: 448.418427467346
• CID: 200138
• PubChem ID: 10411370
• Update Time: 2025-05-28

Orcinol gentiobioside Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranoside,3-hydroxy-5-methylphenyl 6-O-b-D-glucopyranosyl-
• Orcinol gentiobioside
• ANACARDOSIDE
• 164991-86-0
• CS-0032137
• (2R,3S,4S,5R,6R)-2-(hydroxymethyl)-6-[[(2R,3S,4S,5R,6S)-3,4,5-trihydroxy-6-(3-hydroxy-5-methylphenoxy)oxan-2-yl]methoxy]oxane-3,4,5-triol
• HY-N4123
• MS-28118
• Orcinolgentiobioside
• AKOS037514762
• (2R,3S,4S,5R,6R)-2-(hydroxymethyl)-6-{[(2R,3S,4S,5R,6S)-3,4,5-trihydroxy-6-(3-hydroxy-5-methylphenoxy)oxan-2-yl]methoxy}oxane-3,4,5-triol
• DA-76452

• Inchi： 1S/C19H28O12/c1-7-2-8(21)4-9(3-7)29-19-17(27)15(25)13(23)11(31-19)6-28-18-16(26)14(24)12(22)10(5-20)30-18/h2-4,10-27H,5-6H2,1H3/t10-,11-,12-,13-,14+,15+,16-,17-,18-,19-/m1/s1
• InChI Key： XZPNBJLXZMBECP-SKYGPZSASA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O)O)O)OC1C=C(C=C(C)C=1)O

Computed Properties

• Exact Mass: 448.15807632 g/mol
• Monoisotopic Mass: 448.15807632 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 199
• Molecular Weight: 448.4
• XLogP3: -2.4

Experimental Properties

• Color/Form: Powder
• Density: 1.63±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 117-120 ºC
• Solubility: Slightly soluble (22 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Phenolic glycosides